Cas no 2763780-71-6 (Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate)

• Product Name: Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate
• CAS No: 2763780-71-6
• MF: C₁₉H₃₁NO₅
• MW: 353.453146219254
• CID: 5559650
• PubChem ID: 165997011
• Update Time: 2025-05-26

Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2763780-71-6
• tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate
• EN300-37351289
• Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate

• Inchi： 1S/C19H31NO5/c1-6-24-16(22)19(11-13(2)12-19)15(21)14-7-9-20(10-8-14)17(23)25-18(3,4)5/h14-15,21H,2,6-12H2,1,3-5H3
• InChI Key： HNAVBQPMSDBGLI-UHFFFAOYSA-N
• SMILES： OC(C1CCN(C(=O)OC(C)(C)C)CC1)C1(C(=O)OCC)CC(=C)C1

Computed Properties

• Exact Mass: 353.22022309g/mol
• Monoisotopic Mass: 353.22022309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 520
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.1Ų

Additional information on Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate

Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate (CAS No. 2763780-71-6): An Overview

Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate (CAS No. 2763780-71-6) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl ester, a cyclobutyl ring with a methylidene group, and a piperidine moiety. These structural elements contribute to its potential therapeutic applications and make it an intriguing subject for further investigation.

The chemical structure of Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate is particularly noteworthy due to its intricate arrangement of functional groups. The tert-butyl ester group provides stability and solubility properties, while the cyclobutyl ring with the methylidene group introduces conformational rigidity and potential for specific interactions with biological targets. The piperidine moiety, a common feature in many bioactive compounds, contributes to the overall pharmacological profile of the molecule.

Recent studies have explored the potential of Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate in various therapeutic areas. One notable application is in the development of novel analgesics. Research has shown that this compound exhibits potent analgesic activity by modulating specific pain pathways, making it a promising candidate for the treatment of chronic pain conditions. The mechanism of action involves interactions with opioid receptors and other pain-related signaling pathways, which are critical for effective pain management.

In addition to its analgesic properties, Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate has been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in many diseases, including arthritis and inflammatory bowel disease (IBD). Studies have demonstrated that this compound can inhibit pro-inflammatory cytokines and reduce inflammation in both in vitro and in vivo models. These findings suggest that it may have therapeutic benefits in managing inflammatory conditions.

The pharmacokinetic properties of Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate have also been studied extensively. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its clinical development. The compound's high oral bioavailability and low toxicity profile make it an attractive candidate for further preclinical and clinical evaluation.

Clinical trials are currently underway to assess the safety and efficacy of Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at various dose levels, with no significant adverse effects observed. These findings provide a strong foundation for advancing the compound into later-stage clinical trials.

The synthesis of Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. Key synthetic routes include the formation of the cyclobutyl ring with the methylidene group, followed by functionalization with the piperidine moiety and tert-butyl ester group. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in research and development.

In conclusion, Tert-butyl 4-{[1-(ethoxycarbonyl)-3-methylidenecyclobutyl](hydroxy)methyl}piperidine-1-carboxylate (CAS No. 2763780-71-6) represents a promising compound with diverse therapeutic potential. Its unique structural features and favorable pharmacological properties make it an important focus of ongoing research in medicinal chemistry and pharmaceutical science. As further studies continue to elucidate its mechanisms of action and clinical applications, this compound holds significant promise for addressing unmet medical needs in areas such as pain management and inflammation.